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Compound of Interest

Compound Name: Nitrin

Cat. No.: B1336982

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis,
and potential biological significance of 2-Aminobenzaldehyde phenylhydrazone. This document
is intended to serve as a valuable resource for researchers in medicinal chemistry,
pharmacology, and materials science.

Spectroscopic Data

The structural elucidation of 2-Aminobenzaldehyde phenylhydrazone is supported by various
spectroscopic techniques. The following tables summarize the key quantitative data from
Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass
Spectrometry (MS).

Table 1: Infrared (IR) Spectroscopy Data
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Wavenumber (cm—?) Assignment Functional Group
3400-3300 N-H Stretch Primary Amine (-NHz)
3300-3250 N-H Stretch Secondary Amine (-NH-)
3100-3000 C-H Stretch Aromatic

1620-1600 C=N Stretch Imine

1600-1475 C=C Stretch Aromatic Ring
1250-1000 C-N Stretch Amine

Note: The data presented is a compilation of typical values for phenylhydrazones and related
aromatic amines. Specific experimental values may vary.

Table 2: '"H NMR Spectroscopy Data (400 MHz, CDCIz)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~8.10 s 1H -CH=N-
~7.80 d 1H Ar-H
Ar-H (Phenyl ring of
~7.30-7.10 m 5H
hydrazone)
Ar-H
~6.80-6.60 m 3H (Aminobenzaldehyde
ring)
~5.80 br s 2H -NH2
~5.00 brs 1H -NH-

Note: Chemical shifts are referenced to Tetramethylsilane (TMS) at d 0.00 ppm. The presented
data is predicted based on analogous structures, as a complete experimental spectrum for this
specific molecule is not readily available in the public domain.

Table 3: *C NMR Spectroscopy Data (100 MHz, CDCI:s)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (8) ppm Assignment

~148.0 C-NH:z

~145.0 C (Quaternary, attached to -NH- of hydrazone)
~138.0 -CH=N-

~132.0-115.0 Aromatic Carbons

~120.0 C (Quaternary, attached to imine)

Note: The presented data is predicted based on analogous structures.

Table 4: Mass Spectrometry (MS) Data

m/z Interpretation

211 [M]* (Molecular lon)
120 [M - CeHsN]*

92 [CeHsNH]*

77 [CeHs]*

Note: Fragmentation patterns are predicted based on the structure of 2-Aminobenzaldehyde
phenylhydrazone.

Experimental Protocols

The synthesis of 2-Aminobenzaldehyde phenylhydrazone is a two-step process involving the
preparation of 2-Aminobenzaldehyde followed by its condensation with phenylhydrazine.

Synthesis of 2-Aminobenzaldehyde

A common method for the synthesis of 2-Aminobenzaldehyde is the reduction of 2-
nitrobenzaldehyde.

Materials:
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e 2-Nitrobenzaldehyde

e lron powder

e Acetic acid

e Ethanol

o Water

e Dichloromethane

o Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

Procedure:

¢ In a round-bottom flask, dissolve 2-nitrobenzaldehyde in a mixture of ethanol, acetic acid,
and water.

o With stirring, slowly heat the mixture to approximately 50°C.

e Once the 2-nitrobenzaldehyde has dissolved, add reduced iron powder and a few drops of
concentrated hydrochloric acid.

e Heat the reaction mixture to reflux for 40-60 minutes.

 After the reaction is complete, filter the hot mixture and wash the residue with water.

o Combine the filtrates and extract the product with dichloromethane.

e Wash the organic layer with a saturated sodium bicarbonate solution and then with water.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield 2-Aminobenzaldehyde as a yellow oil.[1]

Caution: 2-Aminobenzaldehyde is unstable and prone to self-condensation. It should be used
promptly in the next step.
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Synthesis of 2-Aminobenzaldehyde Phenylhydrazone

Materials:

2-Aminobenzaldehyde

Phenylhydrazine

Ethanol

Glacial acetic acid (catalytic amount)

Procedure:

Dissolve 2-Aminobenzaldehyde in ethanol in a round-bottom flask.
e Add an equimolar amount of phenylhydrazine to the solution.

o Add a few drops of glacial acetic acid as a catalyst.

o Heat the mixture to reflux for 1-2 hours.

» Monitor the reaction progress by thin-layer chromatography.

o Upon completion, cool the reaction mixture to room temperature.

e The product, 2-Aminobenzaldehyde phenylhydrazone, will precipitate out of the solution.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Visualizations
Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for the Synthesis of 2-Aminobenzaldehyde Phenylhydrazone

Step 1: Synthesis of 2-Aminobenzaldehyde
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Step 2: Synthesis of 2-Aminobenzaldehyde Phenylhydrazqnél
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Condensation [*

%recipitation & Filtration

2-Aminobenzaldehyde Phenylhydrazone
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Caption: Synthesis of 2-Aminobenzaldehyde Phenylhydrazone.

Potential Signaling Pathway

Phenylhydrazone derivatives have been investigated for their anticancer properties, with some

studies suggesting they can induce apoptosis in cancer cells. The following diagram illustrates

a simplified, representative signaling pathway for apoptosis that could be influenced by a
biologically active phenylhydrazone derivative.
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Representative Apoptotic Signaling Pathway Potentially Modulated by Phenylhydrazone Derivatives
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Caption: Apoptosis induction by a phenylhydrazone derivative.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1336982?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1336982#spectroscopic-data-for-
2-aminobenzaldehyde-phenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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